Cas no 34919-28-3 (trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid)

• Product Name: trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid
• CAS No: 34919-28-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD07778399
• CID: 295205
• PubChem ID: 10702898
• Update Time: 2025-06-08

trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-(4-methoxyphenyl)-, (1R,2R)-rel-
• (+/-)-cis-2-(4-methoxybenzyl)cyclohexan-1-ol
• 2-(4-methoxybenzyl)cyclohexanol
• cis-2-(4-Methoxybenzyl)-1-cyclohexanol
• cis-2-(4-methoxybenzyl)cyclohexanol
• cis-2-(4-Methoxybenzyl)-cyclohexanol
• cis-2-(4-Methoxy-phenyl)-cyclopropan-carbonsaeure-(1)
• cis-2--cyclopropan-carbonsaeure-(1)
• CTK0F6964
• Cyclohexanol, 2-[(4-methoxyphenyl)methyl]-, (1R,2R)-
• rel-(1R,2R)-2-(4-Methoxyphenyl)cyclopropanecarboxylic acid
• trans-2-(4-Methoxyphenyl)cyclopropanecarboxylic Acid
• EN300-250464
• (1r-trans)-2-(4-methoxyphenyl)cyclopropane carboxylic acid
• D86772
• SCHEMBL7001425
• (1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic Acid
• MFCD12546170
• AKOS006286377
• AC8821
• (1R,2R)-2-(4-methoxyphenyl)cyclopropanecarboxylicacid
• rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(4-methoxyphenyl)cyclopropanecarboxylic acid
• Z2242045543
• 34919-28-3
• 5087-21-8
• Cyclopropanecarboxylic acid,2-(4-methoxyphenyl)-,(1R,2R)-rel-
• WS-00058
• CCTYOCDEILYYEF-VHSXEESVSA-N
• (+/-)-trans-2-(4-methoxyphenyl)cyclopropanecarboxylic acid
• trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid

• MDL： MFCD07778399
• Inchi： 1S/C11H12O3/c1-14-8-4-2-7(3-5-8)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)/t9-,10+/m0/s1
• InChI Key： CCTYOCDEILYYEF-VHSXEESVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114-114.5 ºC (water ethanol )
• Boiling Point: 357.5±42.0 °C at 760 mmHg
• Flash Point: 143.2±21.4 °C
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.88330
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid

Professional Introduction to trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 34919-28-3)

trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid, with the CAS number 34919-28-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and phenyl substituent, has garnered attention for its potential applications in drug development and molecular recognition. The cyclopropane core is known for its rigid three-membered ring structure, which can introduce conformational constraints into molecules, influencing their biological activity and interactions.

The 4-Methoxyphenyl group attached to the cyclopropane ring further enhances the compound's complexity and functionality. This aromatic moiety not only contributes to the overall electronic properties of the molecule but also provides a platform for further chemical modifications. The presence of both (1R,2R) stereochemistry and the (4-Methoxyphenyl) substituent suggests a high degree of specificity in its interactions, making it a valuable candidate for studying stereoselective processes in biological systems.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique chemical properties and biological activities. The rigid structure of the cyclopropane ring can disrupt traditional hydrogen bonding patterns, leading to novel interactions with biological targets. This has prompted extensive research into developing new therapeutic agents based on cyclopropane scaffolds. For instance, studies have shown that cyclopropanated peptides can exhibit enhanced stability and altered bioavailability compared to their linear counterparts.

The trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid is particularly intriguing because of its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing various derivatives that mimic natural products or designed small molecules targeting specific biological pathways. The (1R,2R) stereochemistry is especially noteworthy, as it provides a defined three-dimensional arrangement that can be critical for binding affinity and selectivity in drug design.

One of the most exciting applications of this compound is in the development of enzyme inhibitors. The cyclopropane ring can serve as a scaffold that mimics the transition state or substrate binding site of enzymes, thereby inhibiting their activity. For example, studies have demonstrated that cyclopropanated analogs of known inhibitors can exhibit improved potency and selectivity against target enzymes. The 4-Methoxyphenyl group can also be functionalized to enhance binding interactions or modulate pharmacokinetic properties.

Another area where this compound shows promise is in materials science. The unique structural features of trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid make it an excellent candidate for designing novel polymers or functional materials with specific properties. Researchers have investigated its incorporation into polymer backbones to create materials with enhanced mechanical strength or thermal stability. Additionally, the aromatic nature of the 4-Methoxyphenyl group allows for further functionalization, enabling the creation of materials with tailored electronic or optical properties.

The synthesis of this compound also presents interesting challenges and opportunities. Traditional methods for introducing cyclopropane rings often involve expensive reagents or harsh conditions. However, recent advances in synthetic chemistry have led to more efficient and sustainable approaches. For instance, transition metal-catalyzed reactions have been developed that allow for the facile incorporation of cyclopropane units into target molecules under mild conditions. These methods have significantly reduced the cost and environmental impact of producing compounds like trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid.

In conclusion, trans,rac-(1R,2R)-2-(4-Methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 34919-28-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and functional versatility make it a valuable tool for researchers exploring new frontiers in chemical biology and material design. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative solutions to complex scientific challenges.